Cas no 15732-43-1 ((4E)-2-phenyl-4-(phenylmethylidene)-4,5-dihydro-1,3-oxazol-5-one)

• Product Name: (4E)-2-phenyl-4-(phenylmethylidene)-4,5-dihydro-1,3-oxazol-5-one
• CAS No: 15732-43-1
• MF: C₁₆H₁₁NO₂
• MW: 249.264044046402
• CID: 1335929
• PubChem ID: 707065
• Update Time: 2025-10-29

(4E)-2-phenyl-4-(phenylmethylidene)-4,5-dihydro-1,3-oxazol-5-one Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Oxazolone, 2-phenyl-4-(phenylmethylene)-, (E)-
• (4E)-2-phenyl-4-(phenylmethylidene)-4,5-dihydro-1,3-oxazol-5-one
• 2-Oxazolin-5-one, 4-benzylidene-2-phenyl-
• 5(4H)-Oxazolone, 2-phenyl-4-(phenylmethylene)-, (Z)-
• AK-64145
• CS-0333987
• 842-74-0
• 15732-43-1
• (4Z)-2-phenyl-4-(phenylmethylidene)-4,5-dihydro-1,3-oxazol-5-one
• 2-Phenyl-4-(phenylmethylene)-5(4H)-Oxazolone
• VFDOKJVMHZUBTN-SDNWHVSQSA-N
• (4E)-4-benzylidene-2-phenyl-1,3-oxazol-5-one
• 4-Benzylidene-2-phenyl-4,5-dihydro-1,3-oxazol-5-one
• 4-benzylidene-2-phenyl-1,3-oxazol-5(4h)-one
• 4-Benzylidene-2-phenyl-1,3-oxazol-5(4H)-one, cis-
• Hippuric-benzaldehyde azalactone
• 2-Oxazolin-5-one, 4-benzylidene-2-phenyl-, (Z)-
• MFCD00098978
• 5F-959
• 17606-70-1
• Z31309215
• 4-benzylidene-2-phenyl-4h-oxazol-5-one
• AK64145
• 4-Benzylidene-2-phenyl-2-oxazolin-5-one
• AKOS002664657
• (E)-4-benzylidene-2-phenyloxazol-5(4H)-one
• 5(4H)-Oxazolone, 2-phenyl-4-(phenylmethylene)-, (4E)-
• (4E)-4-benzylidene-2-phenyl-oxazol-5-one
• F0757-0017
• 2-phenyl-4-(phenylmethylene)-1,3-oxazol-5(4H)-one
• SCHEMBL2131623
• (Z)-4-Benzylidene-2-phenyloxazolin-5-one

• Inchi： 1S/C16H11NO2/c18-16-14(11-12-7-3-1-4-8-12)17-15(19-16)13-9-5-2-6-10-13/h1-11H/b14-11+
• InChI Key： VFDOKJVMHZUBTN-SDNWHVSQSA-N
• SMILES： O1C(/C(=C\C2C=CC=CC=2)/N=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 249.078978594g/mol
• Monoisotopic Mass: 249.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (4E)-2-phenyl-4-(phenylmethylidene)-4,5-dihydro-1,3-oxazol-5-one

Compound CAS No. 15732-43-1: (4E)-2-phenyl-4-(phenylmethylidene)-4,5-dihydro-1,3-oxazol-5-one

The compound with CAS No. 15732-43-1, commonly referred to as (4E)-2-phenyl-4-(phenylmethylidene)-4,5-dihydro-1,3-oxazol-5-one, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of oxazolones, which are known for their diverse biological activities and applications in drug discovery. The oxazolone framework is particularly interesting due to its structural versatility and potential for bioisosteric replacements in medicinal chemistry.

Recent studies have highlighted the antitumor activity of this compound, making it a promising candidate for anticancer drug development. Researchers have explored its ability to inhibit key enzymes involved in cell proliferation and apoptosis, such as cyclin-dependent kinases and proteasomes. These findings suggest that (4E)-2-phenyl... could serve as a lead compound for designing more potent and selective anticancer agents.

In addition to its pharmacological properties, the synthesis of (4E)-2-phenyl... has been optimized through various methodologies. For instance, microwave-assisted synthesis has been employed to enhance reaction efficiency and yield. This approach not only reduces reaction time but also minimizes the use of hazardous reagents, aligning with green chemistry principles.

The compound's photochemical properties have also been investigated, revealing its potential application in light-responsive drug delivery systems. By incorporating photoresponsive groups into the molecule, researchers aim to develop drugs that can be activated upon exposure to specific wavelengths of light, thereby improving therapeutic outcomes and reducing side effects.

Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of (4E)-2-phenyl... with target proteins. These studies have identified key residues responsible for ligand binding and suggested strategies for improving affinity and selectivity.

Another area of interest is the biodegradation of this compound. Understanding its environmental fate is crucial for assessing its safety and sustainability. Recent research has focused on identifying microbial pathways involved in its degradation, with the goal of developing bioremediation strategies for contaminated sites.

In conclusion, (4E)-2-phenyl... continues to be a focal point in both academic and industrial research due to its multifaceted properties and potential applications. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing drug discovery and materials science.